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Introduction

TYRA-300 is an orally available, potent, and selective inhibitor of the Fibroblast Growth Factor
Receptor 3 (FGFR3).[1][2][3] Alterations in the FGFR3 gene, such as mutations and fusions,
are oncogenic drivers in various cancers, including urothelial carcinoma.[4][5] Additionally,
activating mutations in FGFR3 are the cause of skeletal dysplasias like achondroplasia and
hypochondroplasia.[4][5][6] TYRA-300 was designed to selectively target FGFR3, including its
resistance mutations, while sparing other FGFR isoforms (FGFR1, 2, and 4) to minimize off-
target toxicities.[4][5][7] These application notes provide detailed protocols for evaluating the in
vitro efficacy of TYRA-300 in relevant cell culture models.

Mechanism of Action

TYRA-300 is a reversible and selective inhibitor of FGFR3.[1] It functions by competing with
ATP for binding to the kinase domain of FGFR3, thereby inhibiting its autophosphorylation and
the subsequent activation of downstream signaling pathways.[6] The primary downstream
pathway affected is the RAS-MAPK signaling cascade, including ERK1/2, which is crucial for
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cell proliferation and survival.[6] By blocking this pathway, TYRA-300 can inhibit the growth of
cancer cells and normalize chondrocyte activity in skeletal dysplasias.[6]

Signaling Pathway Diagram
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Caption: FGFR3 signaling pathway and the inhibitory action of TYRA-300.
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Quantitative Data Summary

The following tables summarize the in vitro and in vivo potency of TYRA-300 from preclinical

studies.

Table 1: In Vitro Cellular Potency of TYRA-300

. Genetic
Cell Line . Assay Type IC50 (nM) Reference
Alteration
Ba/F3 FGFR3 Fusion Cell Viability 11 [1]
Ba/F3 FGFR1 Cell Viability >1000 [8]
Ba/F3 FGFR2 Cell Viability >1000 [8]
Ba/F3 FGFR4 Cell Viability >1000 [8]
Table 2: In Vivo Efficacy of TYRA-300 in Mouse Models
Treatment . L
Mouse Model Duration Key Findings Reference
Dose
Increased body
Fgfr3Y367C/+ length by 17.6%;
) 1.2 mg/kg/day 15 days [7]
(Achondroplasia) Increased femur
length by 24.4%
Increased femur
Fgfr3N534K/+
length by 3.70%;
(Hypochondropla 1.8 mg/kg/day 21 days . [2][9]
) Increased tibia
sia)
length by 3.75%
UM-UC-14
18 mg/kg once 96% tumor
Xenograft ] 21 days o [10]
daily growth inhibition
(FGFR3S249C)

Experimental Protocols
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Cell Viability Assay

This protocol describes a method to determine the effect of TYRA-300 on the viability of cancer
cell lines with FGFR3 alterations using a colorimetric assay such as MTT or WST-1.

Materials:

FGFR3-altered human cancer cell lines (e.g., RT-112, UM-UC-14)
o Complete cell culture medium (e.g., RPMI-1640 with 10% FBS)

e TYRA-300 (stock solution in DMSO)

o 96-well cell culture plates

e MTT or WST-1 reagent

¢ Solubilization solution (for MTT assay)

e Plate reader

Protocol:

e Cell Seeding:

o Trypsinize and count cells.

o Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well in 100 pL of complete
medium.

o Incubate overnight at 37°C, 5% CO2 to allow for cell attachment.
e Compound Treatment:

o Prepare serial dilutions of TYRA-300 in complete medium. A suggested concentration
range is 0.1 nM to 10 uM.

o Include a vehicle control (DMSO) at the same final concentration as the highest TYRA-
300 dose.
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o Remove the medium from the wells and add 100 pL of the diluted TYRA-300 or vehicle
control.

o Incubate for 48-72 hours at 37°C, 5% CO2.

 Viability Assessment (WST-1 example):
o Add 10 pL of WST-1 reagent to each well.
o Incubate for 1-4 hours at 37°C, 5% COZ2.
o Measure the absorbance at 450 nm using a microplate reader.

e Data Analysis:

[e]

Subtract the background absorbance (medium only) from all readings.

o

Normalize the data to the vehicle control (set as 100% viability).

[¢]

Plot the percentage of cell viability against the log concentration of TYRA-300.

[¢]

Calculate the IC50 value using non-linear regression analysis.

Western Blot Analysis of FGFR3 Pathway Inhibition

This protocol details the procedure for assessing the inhibitory effect of TYRA-300 on FGFR3
and downstream ERK phosphorylation.

Materials:

FGFR3-altered human cancer cell lines

Complete cell culture medium

TYRA-300 (stock solution in DMSO)

6-well cell culture plates

RIPA lysis buffer with protease and phosphatase inhibitors
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o BCA protein assay kit
o Laemmli sample buffer
o SDS-PAGE gels
» PVDF membrane
» Transfer buffer
e Blocking buffer (e.g., 5% BSA or non-fat milk in TBST)
e Primary antibodies (anti-p-FGFR, anti-FGFR, anti-p-ERK, anti-ERK, anti-Actin)
 HRP-conjugated secondary antibodies
o ECL detection reagent
e Chemiluminescence imaging system
Protocol:
o Cell Culture and Treatment:
o Seed cells in 6-well plates and grow to 70-80% confluency.

o Treat cells with various concentrations of TYRA-300 (e.g., 10 nM, 100 nM, 1 pM) for 2-4
hours. Include a vehicle control.

e Protein Extraction:

Wash cells with ice-cold PBS.

[¢]

o

Lyse cells with 100-200 pL of ice-cold RIPA buffer.

[e]

Scrape the cells and transfer the lysate to a microfuge tube.

o

Centrifuge at 14,000 x g for 15 minutes at 4°C.
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o Collect the supernatant containing the protein lysate.

e Protein Quantification:
o Determine the protein concentration of each lysate using a BCA assay.

o SDS-PAGE and Western Blotting:

[¢]

Normalize protein concentrations and prepare samples with Laemmli buffer.
o Load 20-30 pg of protein per lane onto an SDS-PAGE gel.

o Run the gel and transfer the proteins to a PVDF membrane.

o Block the membrane with blocking buffer for 1 hour at room temperature.

o Incubate the membrane with primary antibodies overnight at 4°C.

o Wash the membrane with TBST and incubate with HRP-conjugated secondary antibodies
for 1 hour at room temperature.

o Wash the membrane again and apply ECL reagent.

o Capture the chemiluminescent signal using an imaging system.
e Data Analysis:

o Quantify band intensities using densitometry software.

o Normalize the phosphorylated protein levels to the total protein levels.

Experimental Workflow Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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